Cas no 178239-39-9 (Benzoic acid, 2-(6-methyl-3-phenyl-2-quinolinyl)-)

• Product Name: Benzoic acid, 2-(6-methyl-3-phenyl-2-quinolinyl)-
• CAS No: 178239-39-9
• MF: C₂₃H₁₇NO₂
• MW: 339.386585950851
• CID: 1371861
• Update Time: 2024-08-16

Benzoic acid, 2-(6-methyl-3-phenyl-2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(6-methyl-3-phenyl-2-quinolinyl)-

• Inchi： 1S/C23H17NO2/c1-15-11-12-21-17(13-15)14-20(16-7-3-2-4-8-16)22(24-21)18-9-5-6-10-19(18)23(25)26/h2-14H,1H3,(H,25,26)
• InChI Key： FRLWAWWTPVZQLA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1C(C2=CC=CC=C2)=CC2C(N=1)=CC=C(C)C=2

Computed Properties

• Exact Mass: 339.12601

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 492.8±40.0 °C(Predicted)
• PSA: 50.19
• pka: 2.77±0.36(Predicted)